Cas no 37946-56-8 (2-Propenamide,N,N'-1,4-butanediylbis[3-phenyl-)

• Product Name: 2-Propenamide,N,N'-1,4-butanediylbis[3-phenyl-
• CAS No: 37946-56-8
• MF: C₂₂H₂₄N₂O₂
• MW: 348.438165664673
• CID: 322879
• PubChem ID: 1551203
• Update Time: 2025-04-19

2-Propenamide,N,N'-1,4-butanediylbis[3-phenyl- Chemical and Physical Properties

Names and Identifiers

• AC1NTC2S
• BRN 1419445
• CHEMBL175803
• Hydroxyrubromycin
• LS-145832
• Purpuromycin
• putrescine-1,4-dicinnamamide
• Spiro(benzo(1,2-b:5,4-c)-dipyran-2(3H),2'(3'H)-naphtho(2,3-b)furan)-7-carboxylic acid, 4,5',8',9-tetrahydro-4,4',9',10-tetrahydroxy-7'-methoxy-5',8',9-trioxo-, methyl ester
• 37946-56-8
• NSC-107212
• NSC107212
• 2-Propenamide,N,N'-1,4-butanediylbis[3-phenyl-

• Inchi： 1S/C22H24N2O2/c25-21(15-13-19-9-3-1-4-10-19)23-17-7-8-18-24-22(26)16-14-20-11-5-2-6-12-20/h1-6,9-16H,7-8,17-18H2,(H,23,25)(H,24,26)/b15-13-,16-14+
• InChI Key： NXPDEWPVRYWKQX-VCFJNTAESA-N
• SMILES： O=C(/C=C\C1C=CC=CC=1)NCCCCNC(/C=C/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 348.18392
• Monoisotopic Mass: 348.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2
• LogP: 4.20760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides